Cas no 887867-24-5 (3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide)
887867-24-5 structure
Product Name:3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide
CAS No:887867-24-5
MF:C21H12N4O4
MW:384.34438419342
CID:6356202
PubChem ID:4118610
Update Time:2025-07-02
3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide
- AKOS024586805
- 887867-24-5
- F0608-1132
- 3-oxo-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)-3H-benzo[f]chromene-2-carboxamide
- 3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide
- AB00669185-01
- 3-oxo-N-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)benzo[f]chromene-2-carboxamide
-
- Inchi: 1S/C21H12N4O4/c26-18(23-21-25-24-19(29-21)13-7-9-22-10-8-13)16-11-15-14-4-2-1-3-12(14)5-6-17(15)28-20(16)27/h1-11H,(H,23,25,26)
- InChI Key: WTMFCICSZVEJIT-UHFFFAOYSA-N
- SMILES: O1C(C(C(NC2=NN=C(C3C=CN=CC=3)O2)=O)=CC2=C1C=CC1C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 384.08585488g/mol
- Monoisotopic Mass: 384.08585488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 107Ų
3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0608-1132-2μmol |
3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide |
887867-24-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0608-1132-5μmol |
3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide |
887867-24-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0608-1132-10μmol |
3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide |
887867-24-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0608-1132-20μmol |
3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide |
887867-24-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0608-1132-1mg |
3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide |
887867-24-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0608-1132-2mg |
3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide |
887867-24-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0608-1132-3mg |
3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide |
887867-24-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0608-1132-4mg |
3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide |
887867-24-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0608-1132-5mg |
3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide |
887867-24-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0608-1132-10mg |
3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide |
887867-24-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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